Cas no 1806062-28-1 (4-Bromo-2-cyano-5-formylbenzoic acid)

• Product Name: 4-Bromo-2-cyano-5-formylbenzoic acid
• CAS No: 1806062-28-1
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735434
• CID: 4707080
• Update Time: 2025-10-29

4-Bromo-2-cyano-5-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-formylbenzoic acid

• MDL： MFCD28735434
• Inchi： 1S/C9H4BrNO3/c10-8-2-5(3-11)7(9(13)14)1-6(8)4-12/h1-2,4H,(H,13,14)
• InChI Key： TTZIVHKSZACWQL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)O)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 78.2

Additional information on 4-Bromo-2-cyano-5-formylbenzoic acid

4-Bromo-2-cyano-5-formylbenzoic Acid (CAS 1806062-28-1): A Versatile Building Block in Organic Synthesis

4-Bromo-2-cyano-5-formylbenzoic acid (CAS 1806062-28-1) is an important aromatic carboxylic acid derivative that has gained significant attention in modern organic chemistry and pharmaceutical research. This multifunctional compound combines three reactive functional groups - a bromo substituent, cyano group, and formyl group - making it an exceptionally valuable intermediate for chemical synthesis. Researchers frequently search for "4-Bromo-2-cyano-5-formylbenzoic acid applications" and "CAS 1806062-28-1 synthesis methods", reflecting its growing importance in specialized chemical applications.

The molecular structure of 4-Bromo-2-cyano-5-formylbenzoic acid features a benzene ring substituted with strategically positioned functional groups that enable diverse chemical transformations. The bromine atom at position 4 allows for various cross-coupling reactions, while the cyano group at position 2 can be converted to carboxylic acids, amides, or tetrazoles. The formyl group at position 5 offers opportunities for condensation reactions or reduction to hydroxymethyl derivatives. This unique combination makes queries like "functional group transformations of 4-Bromo-2-cyano-5-formylbenzoic acid" particularly relevant in current chemical literature.

In pharmaceutical research, 4-Bromo-2-cyano-5-formylbenzoic acid serves as a key building block for drug discovery. Its molecular framework is particularly valuable for creating heterocyclic compounds that form the core of many bioactive molecules. Recent studies have explored its use in developing potential enzyme inhibitors and receptor modulators, addressing current research trends in targeted therapies. The compound's versatility explains why searches for "4-Bromo-2-cyano-5-formylbenzoic acid in medicinal chemistry" have increased significantly in academic databases.

The synthesis of 4-Bromo-2-cyano-5-formylbenzoic acid typically involves careful stepwise functionalization of benzoic acid derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the growing demand for sustainable chemical processes. Researchers investigating "eco-friendly synthesis of CAS 1806062-28-1" will find this compound particularly interesting as it represents the type of multifunctional intermediate that can reduce synthetic steps in complex molecule construction.

Material science applications of 4-Bromo-2-cyano-5-formylbenzoic acid have emerged as another important area of investigation. The compound's ability to participate in polymer formation and coordination chemistry makes it valuable for creating specialized organic electronic materials. This aligns with current interests in "organic semiconductors" and "molecular electronics", where searches for "4-Bromo-2-cyano-5-formylbenzoic acid derivatives in materials science" have shown notable growth in recent years.

Analytical characterization of 4-Bromo-2-cyano-5-formylbenzoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's well-defined spectroscopic signatures make it useful as a reference standard in method development, explaining frequent searches for "CAS 1806062-28-1 analytical data" in chemical databases. Its stability under various conditions also makes it suitable for long-term storage and transport in research settings.

From a commercial perspective, 4-Bromo-2-cyano-5-formylbenzoic acid has seen steady demand from research institutions and specialty chemical manufacturers. Suppliers often highlight its high purity grades (typically ≥95%) and consistent quality control measures. Market analysis shows increasing interest in "bulk quantities of 4-Bromo-2-cyano-5-formylbenzoic acid" as its applications expand into new areas of chemical research and development.

The safety profile of 4-Bromo-2-cyano-5-formylbenzoic acid has been thoroughly documented, with standard laboratory precautions recommended for handling. Proper personal protective equipment and ventilation are advised when working with this compound, as with many fine chemicals. Researchers frequently search for "CAS 1806062-28-1 safety data" and "4-Bromo-2-cyano-5-formylbenzoic acid handling guidelines", reflecting the chemical community's emphasis on responsible laboratory practices.

Future research directions for 4-Bromo-2-cyano-5-formylbenzoic acid may explore its potential in bioconjugation chemistry and click chemistry applications. The compound's multiple reactive sites make it attractive for creating complex molecular architectures through sequential transformations. Emerging trends suggest growing interest in "multicomponent reactions using 4-Bromo-2-cyano-5-formylbenzoic acid" and "CAS 1806062-28-1 in combinatorial chemistry", pointing to exciting developments in synthetic methodology.

In summary, 4-Bromo-2-cyano-5-formylbenzoic acid (CAS 1806062-28-1) represents a sophisticated chemical tool that continues to find new applications across multiple scientific disciplines. Its combination of reactive functional groups and synthetic versatility ensures its ongoing importance in both academic and industrial research settings. As chemical synthesis becomes increasingly sophisticated, this compound's role as a multifunctional building block is likely to expand further, maintaining its relevance in contemporary chemical research.